Cas no 405923-76-4 (3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid)

• Product Name: 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid
• CAS No: 405923-76-4
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5555355
• PubChem ID: 1580540
• Update Time: 2025-05-23

3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• F3099-7061
• 405923-76-4
• 3-[[2-[4-(4-methylphenyl)phenoxy]acetyl]amino]propanoic Acid
• 3-(2-((4'-methyl-[1,1'-biphenyl]-4-yl)oxy)acetamido)propanoic acid
• STK918115
• N-{[(4'-methylbiphenyl-4-yl)oxy]acetyl}-beta-alanine
• VU0509237-1
• 3-{2-[4-(4-methylphenyl)phenoxy]acetylamino}propanoic acid
• AKOS000274253
• 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid

• Inchi： 1S/C18H19NO4/c1-13-2-4-14(5-3-13)15-6-8-16(9-7-15)23-12-17(20)19-11-10-18(21)22/h2-9H,10-12H2,1H3,(H,19,20)(H,21,22)
• InChI Key： WVPBXFDRFVQSQY-UHFFFAOYSA-N
• SMILES： O(CC(NCCC(=O)O)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid

3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 405923-76-4, known as 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique biphenyl structure, which plays a pivotal role in its pharmacological and chemical properties. The biphenyl moiety, specifically the 4'-methyl substitution, contributes to its stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating various physiological processes. This selectivity suggests its potential application in treating conditions such as inflammation, pain, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The biphenyl structure imparts unique electronic properties, making it a candidate for use in organic semiconductors and advanced materials. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of high-efficiency solar cells and flexible electronics.

The synthesis of 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the biphenyl core through Suzuki-Miyaura coupling reactions and subsequent functionalization to introduce the acetamido and carboxylic acid groups. These steps are optimized to ensure high yield and purity, which are essential for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-2-({4'-methyl-1,1'-biphenyl-4-yl}oxy)acetamidopropanoic acid (CAS No. 405923764) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the coming years.